Cas no 1110786-48-5 (1-Bromo-5-azidopentane-2-one)

1-Bromo-5-azidopentane-2-one structure
1-Bromo-5-azidopentane-2-one structure
Product Name:1-Bromo-5-azidopentane-2-one
CAS No:1110786-48-5
MF:C5H8BrN3O
MW:206.040519714355
CID:5688706
PubChem ID:101520964
Update Time:2023-09-27

1-Bromo-5-azidopentane-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Azido-1-bromo-2-pentanone
    • DTXSID201310482
    • 1110786-48-5
    • 1-Bromo-5-azidopentane-2-one
    • Inchi: 1S/C5H8BrN3O/c6-4-5(10)2-1-3-8-9-7/h1-4H2
    • InChI Key: ZNLLNFNIRGFKNI-UHFFFAOYSA-N
    • SMILES: BrCC(CCCN=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 204.98507g/mol
  • Monoisotopic Mass: 204.98507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 31.4Ų

1-Bromo-5-azidopentane-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01Q42Z-50mg
2-Pentanone, 5-azido-1-bromo-
1110786-48-5 95%
50mg
$335.00 2023-12-26
1PlusChem
1P01Q42Z-100mg
2-Pentanone, 5-azido-1-bromo-
1110786-48-5 95%
100mg
$485.00 2023-12-26
1PlusChem
1P01Q42Z-250mg
2-Pentanone, 5-azido-1-bromo-
1110786-48-5 95%
250mg
$664.00 2023-12-26
1PlusChem
1P01Q42Z-500mg
2-Pentanone, 5-azido-1-bromo-
1110786-48-5 95%
500mg
$1012.00 2023-12-26
1PlusChem
1P01Q42Z-1g
2-Pentanone, 5-azido-1-bromo-
1110786-48-5 95%
1g
$1281.00 2023-12-26
1PlusChem
1P01Q42Z-2.5g
2-Pentanone, 5-azido-1-bromo-
1110786-48-5 95%
2.5g
$2449.00 2023-12-26
1PlusChem
1P01Q42Z-5g
2-Pentanone, 5-azido-1-bromo-
1110786-48-5 95%
5g
$3595.00 2023-12-26
1PlusChem
1P01Q42Z-10g
2-Pentanone, 5-azido-1-bromo-
1110786-48-5 95%
10g
$5298.00 2023-12-26
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent